Cas no 1588516-87-3 (3α-Tigloyloxypterokaurene L3)

• Product Name: 3α-Tigloyloxypterokaurene L3
• CAS No: 1588516-87-3
• Molecular Formula: C₂₅H₃₆O₅
• Molecular Weight: 416.55
• CID: 3164347
• PubChem ID: 125181721

3α-Tigloyloxypterokaurene L3 Properties

Names and Identifiers

• 3α-Tigloyloxypterokaurene L3
• 1588516-87-3
• AKOS040761121
• 3alpha-Tigloyloxypterokaurene L3
• (3R,4S,4aS,6aS,9R,11aS,11bR)-11a-Hydroxy-4,11b-dimethyl-3-(((E)-2-methylbut-2-enoyl)oxy)-8-methylenetetradecahydro-6a,9-methanocyclohepta[a]naphthalene-4-carboxylic acid
• (1S,4S,5S,6R,9R,10S,13R)-10-Hydroxy-5,9-dimethyl-6-[(E)-2-methylbut-2-enoyl]oxy-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• 3Alaph-Tigloyloxypterokaurene L3
• CS-0149353

• InChIKey： OMEDWFNWWHKRJU-KMRCWPNYSA-N
• Inchi： InChI=1S/C25H36O5/c1-6-15(2)20(26)30-19-9-10-22(4)18(23(19,5)21(27)28)8-11-24-13-16(3)17(14-24)7-12-25(22,24)29/h6,17-19,29H,3,7-14H2,1-2,4-5H3,(H,27,28)/b15-6+/t17-,18+,19-,22-,23+,24-,25-/m1/s1
• SMILES： C\C=C(/C)C(=O)OC1CCC2(C)C(CCC34CC(CCC23O)C(=C)C4)C1(C)C(O)=O

Computed Properties

• Exact Mass: 416.25627424g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 416.25627424g/mol
• Heavy Atom Count: 30
• Complexity: 829
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Boiling Point: 544.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: 178.6±23.6 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids